Cas no 1521168-62-6 (3-Methyl-5-(n-methylacetamido)isothiazole-4-carboxylic acid)

• Product Name: 3-Methyl-5-(n-methylacetamido)isothiazole-4-carboxylic acid
• CAS No: 1521168-62-6
• MF: C₈H₁₀N₂O₃S
• MW: 214.241600513458
• CID: 6483869
• Update Time: 2025-05-20

3-Methyl-5-(n-methylacetamido)isothiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-5-(n-methylacetamido)isothiazole-4-carboxylic acid
• 4-Isothiazolecarboxylic acid, 5-(acetylmethylamino)-3-methyl-

• Inchi： 1S/C8H10N2O3S/c1-4-6(8(12)13)7(14-9-4)10(3)5(2)11/h1-3H3,(H,12,13)
• InChI Key： RNKLVHMCMMVRFR-UHFFFAOYSA-N
• SMILES： N(C1SN=C(C)C=1C(=O)O)(C)C(=O)C

Experimental Properties

• Density: 1.404±0.06 g/cm3(Predicted)
• Boiling Point: 359.8±42.0 °C(Predicted)
• pka: 0.49±0.10(Predicted)

Additional information on 3-Methyl-5-(n-methylacetamido)isothiazole-4-carboxylic acid

Comprehensive Overview of 3-Methyl-5-(N-methylacetamido)isothiazole-4-carboxylic acid (CAS No. 1521168-62-6)

3-Methyl-5-(N-methylacetamido)isothiazole-4-carboxylic acid (CAS No. 1521168-62-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the isothiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both methyl and acetamido functional groups in its structure enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

In recent years, the demand for isothiazole derivatives has surged, driven by their utility in drug discovery and material science. Researchers are particularly interested in 3-Methyl-5-(N-methylacetamido)isothiazole-4-carboxylic acid due to its potential as a building block for bioactive molecules. Its carboxylic acid moiety allows for further functionalization, enabling the synthesis of more complex compounds with tailored properties. This versatility aligns with current trends in green chemistry and sustainable synthesis, where efficient and environmentally friendly methods are prioritized.

The compound's CAS No. 1521168-62-6 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. Its molecular formula and weight are critical for researchers conducting structure-activity relationship (SAR) studies, which are essential for optimizing drug candidates. Additionally, the N-methylacetamido group in the molecule contributes to its solubility and stability, making it suitable for various experimental conditions.

One of the most frequently asked questions about 3-Methyl-5-(N-methylacetamido)isothiazole-4-carboxylic acid revolves around its synthesis and purification methods. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize this compound. These methods ensure high purity, which is crucial for applications in pharmaceutical intermediates and agrochemical formulations.

Another area of interest is the compound's potential role in addressing global challenges such as antimicrobial resistance and crop protection. Given the rising concern over resistant pathogens, researchers are exploring isothiazole-based compounds as novel antimicrobial agents. Similarly, in agriculture, derivatives of 3-Methyl-5-(N-methylacetamido)isothiazole-4-carboxylic acid could contribute to the development of next-generation pesticides with improved efficacy and reduced environmental impact.

From a commercial perspective, the compound's market potential is tied to its applicability in custom synthesis and contract research organizations (CROs). Companies specializing in fine chemicals and pharmaceutical intermediates are increasingly listing this compound in their portfolios, catering to the growing demand from academic and industrial researchers. Its compatibility with automated synthesis platforms further enhances its appeal in high-throughput screening environments.

In conclusion, 3-Methyl-5-(N-methylacetamido)isothiazole-4-carboxylic acid (CAS No. 1521168-62-6) represents a promising candidate for diverse applications in life sciences and materials engineering. Its structural uniqueness, coupled with the growing emphasis on sustainable chemistry and innovative drug design, positions it as a compound of significant interest for future research and development efforts.